Cas no 61834-40-0 (3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one)

• Product Name: 3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
• CAS No: 61834-40-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD09837186
• CID: 955509
• PubChem ID: 365021
• Update Time: 2025-04-19

3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-3-methyl-(9CI)
• 3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
• 3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one

• MDL： MFCD09837186
• Inchi： 1S/C8H9NO2/c1-5-8-6(10)3-2-4-7(8)11-9-5/h2-4H2,1H3
• InChI Key： NHAMNKMCXOKTLD-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)=N1)C(CCC2)=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones